![molecular formula C14H17N5O2 B019811 N-(4-Amino-6,7-dimethoxyquinazol-2-YL)-N-methyl-2-cyanoethylamine CAS No. 76362-28-2](/img/structure/B19811.png)
N-(4-Amino-6,7-dimethoxyquinazol-2-YL)-N-methyl-2-cyanoethylamine
Overview
Description
N-(4-Amino-6,7-dimethoxyquinazol-2-YL)-N-methyl-2-cyanoethylamine, or N-Methyl-2-cyanoethylamine (NMCEA), is an organic compound that is used in various scientific research applications. NMCEA is a derivative of quinazoline, a heterocyclic aromatic compound that is commonly used in the synthesis of pharmaceutical drugs. NMCEA is a versatile compound that has been used for a wide range of applications, including as a substrate for enzyme-catalyzed reactions, as an inhibitor of enzymes, and as an inhibitor of the formation of reactive oxygen species.
Scientific Research Applications
It's used in cyclization reactions involving the cyano group and ring closure with aromatic amines (Deck, Papadopoulos, & Smith, 2004).
It assists in the synthesis of immunologically active muramyl dipeptide derivatives, which are crucial for inducing delayed-type hypersensitivity (Fukuda et al., 1981).
The compound is significant in studying the metabolism of methylated aminoazo dyes in vivo (Miller, Plescia, Miller, & Heidelberger, 1952).
It acts as a highly potent alpha 1-adrenoceptor antagonist and antihypertensive agent, showing high affinity and selectivity (Campbell, Hardstone, & Palmer, 1988).
The compound inhibits tumor cell growth in culture, indicating its potential in cancer research (Forsch, Wright, & Rosowsky, 2002).
It has potential applications in organic synthesis (Lai, Bo, & Huang, 1997).
N-alkyl(anilino)-6,7-dimethoxyquinazoline derivatives, a related class of compounds, are potential DNA intercalating agents with cytotoxic activities (Garofalo et al., 2010).
4-Amino-2-chloro-6,7-dimethoxyquinazoline, a key intermediate in quinazoline drugs like terazosin, is synthesized from vanillin with about 37% yield after process improvement (Guangshan, 2011).
properties
IUPAC Name |
3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-methylamino]propanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O2/c1-19(6-4-5-15)14-17-10-8-12(21-3)11(20-2)7-9(10)13(16)18-14/h7-8H,4,6H2,1-3H3,(H2,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCOVXHZDHACRNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC#N)C1=NC2=CC(=C(C=C2C(=N1)N)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50543371 | |
Record name | 3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)(methyl)amino]propanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50543371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76362-28-2 | |
Record name | 3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)(methyl)amino]propanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50543371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of N-(4-Amino-6,7-dimethoxyquinazol-2-yl)-N-methyl-2-cyanoethylamine in the synthesis of alfuzosin hydrochloride?
A1: this compound is a crucial intermediate in the patented synthesis of alfuzosin hydrochloride []. The process involves a two-step reaction where this compound is first synthesized and then further reacted to ultimately yield alfuzosin base. This base can then be converted into the desired alfuzosin hydrochloride salt. This specific synthetic route highlights the importance of this compound in obtaining the final pharmaceutical product.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.